PHT-7.3

• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol
• InChI: InChI=1S/C24H23N3O3S/c1-16-7-9-17(10-8-16)21-15-31-22(25-21)14-27-24(28)19-6-3-2-5-18(19)20(26-27)13-23-29-11-4-12-30-23/h2-3,5-10,15,23H,4,11-14H2,1H3
• InChIKey: AFPMVLVIYVAFSP-UHFFFAOYSA-N

Standard Cnk1 inhibitors or direct KRAS drugs lack non-G12C mutant coverage and in vivo stability. PHT-7.3 solves this with validated PH-domain binding and 260 min half-life. - Kd = 4.7 μM (SPR); 3.6x selective mutant vs. wild-type KRAS growth inhibition (19 μM vs. 69 μM in 3D culture) - Active across G12S, G12V, and other non-G12C mutants; xenograft efficacy in A549 & H441 models - 260-min half-life supports once-daily dosing; unsuitable substitutes (PHT-7.0: 3 min) will fail in vivo

PHT-7.3: Cnk1 PH-Domain Inhibitor

PHT-7.3 (CAS 1614225-93-2, C24H23N3O3S, MW 433.52) is a synthetic small-molecule inhibitor that selectively targets the pleckstrin homology (PH) domain of connector enhancer of kinase suppressor of Ras 1 (Cnk1/CNKSR1). By binding to the Cnk1 PH domain (Kd = 4.7 μM), PHT-7.3 prevents plasma membrane colocalization of Cnk1 with mutant KRAS, thereby selectively blocking oncogenic KRAS signaling and cell growth while sparing wild-type KRAS cells [1]. This mechanism distinguishes PHT-7.3 from direct KRAS inhibitors and positions it as a validated chemical probe for dissecting KRAS nanocluster biology and for preclinical oncology research in mutant KRAS-driven cancers [1][2].

Target Cnk1 PH-domain probe context

Selectivity Mutant-KRAS pathway study fit

Validation Reported in vivo model-response context

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. An Inhibitor of the Pleckstrin Homology Domain of CNK1 Selectively Blocks the Growth of Mutant KRAS Cells and Tumors. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source
• [2] Delaney R, Maruggi M, Indarte M, Lemos R, Grandjean G, Kirkpatrick L, Powis G. Abstract 3015: Selective inhibition of mutant KRAS cell and tumor growth by PHT-7.3, an inhibitor of the KRas signaling nanocluster protein Cnk1. Cancer Res. 2017 Jul 1;77(13_Supplement):3015. doi: 10.1158/1538-7445.AM2017-3015. View Source

Why PHT-7.3 Is Irreplaceable

Substituting PHT-7.3 with a generic Cnk1 inhibitor or direct KRAS-targeting agent is not scientifically warranted. Within the PHT chemical series, closely related analogs such as PHT-7.0 and PHT-7.10 exhibit 2.3- to 3.2-fold weaker target binding affinity, dramatically inferior pharmacokinetic half-lives (3–28 min vs. 260 min for PHT-7.3), and fail to achieve meaningful in vivo exposure [1]. Direct mutant-KRAS inhibitors (e.g., sotorasib, adagrasib) target the G12C cysteine pocket and are inactive against non-G12C KRAS mutations, whereas PHT-7.3 acts through the Cnk1 scaffold and has demonstrated activity across G12S, G12V, and other mutant KRAS genotypes [1][2]. Procuring a substitute without equivalent PH-domain binding selectivity, mut-KRas vs. wt-KRas discrimination, and in vivo pharmacokinetic validation will yield irreproducible results that do not recapitulate the established pharmacological profile of PHT-7.3 [1].

Factor

PHT-7.3

Analog / Alternative

Target binding

Reported higher PH-domain affinity

PHT-7.0/7.10 may not saturate target at comparable levels

In vivo exposure

Sustained half-life supports daily dosing models

Rapid clearance limits pharmacodynamic readouts

Genotype scope

Cnk1 scaffold covers multiple KRAS mutations

Direct G12C inhibitors restricted to single genotype

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. An Inhibitor of the Pleckstrin Homology Domain of CNK1 Selectively Blocks the Growth of Mutant KRAS Cells and Tumors. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source
• [2] Delaney R, Maruggi M, Indarte M, Lemos R, Grandjean G, Kirkpatrick L, Powis G. Abstract 3015: Selective inhibition of mutant KRAS cell and tumor growth by PHT-7.3, an inhibitor of the KRas signaling nanocluster protein Cnk1. Cancer Res. 2017 Jul 1;77(13_Supplement):3015. doi: 10.1158/1538-7445.AM2017-3015. View Source

PHT-7.3 Comparative Evidence

Cnk1 PH-Domain Binding Affinity vs. Analogs

PHT-7.3 binds the Cnk1 pleckstrin homology domain with a Kd of 4.7 μM measured by surface plasmon resonance (SPR) spectroscopy, representing a 2.3-fold higher affinity than analog PHT-7.0 (Kd = 10.9 μM) and a 3.2-fold higher affinity than PHT-7.10 (Kd = 15.2 μM) [1]. This head-to-head comparison within the same study demonstrates that PHT-7.3 is the most potent PH-domain binder in the optimized chemical series [1].

Binding affinity

Head-to-head

Kd 4.7 μM vs. 10.9/15.2 μM

Reported 2.3–3.2× higher affinity context

SPR measurement within same series

Evidence Dimension	Cnk1 PH-domain binding affinity (Kd)
Target Compound Data	PHT-7.3: Kd = 4.7 μM
Comparator Or Baseline	PHT-7.0: Kd = 10.9 μM; PHT-7.10: Kd = 15.2 μM
Quantified Difference	2.3-fold higher affinity vs. PHT-7.0; 3.2-fold higher affinity vs. PHT-7.10
Conditions	Surface plasmon resonance (SPR) spectroscopy with purified Cnk1 PH domain protein

Why This Matters

Higher target binding affinity directly correlates with downstream cellular and in vivo potency; procuring a lower-affinity analog like PHT-7.0 or PHT-7.10 will produce weaker pharmacological responses at equivalent concentrations, wasting compound and potentially missing biological effects.

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. Table 1. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source

Mutant-Selective 3D Growth Inhibition

In 3D anchorage-independent growth assays across a panel of NSCLC cell lines, PHT-7.3 inhibited mutant KRAS cell growth with a mean IC50 of 19 μM, while wild-type KRAS cells required a mean IC50 of 69 μM, representing a 3.6-fold selectivity window [1]. By comparison, analog PHT-7.0 showed essentially no selectivity (mut-KRas IC50 = 20 μM vs. wt-KRas IC50 = 67 μM; 3.4-fold) and analog PHT-7.10 was also less discriminating (mut-KRas IC50 = 22 μM vs. wt-KRas IC50 = 55 μM; 2.5-fold) [1]. PHT-7.3 was the most consistently active analog across individual mut-KRAS cell lines tested .

3D growth inhibition

Head-to-head

mut-KRas IC50 19 μM vs. wt 69 μM

3.6-fold mutant-selective growth endpoint

NSCLC panel, anchorage-independent assay

Evidence Dimension	3D growth inhibition IC50 (mut-KRAS vs. wt-KRAS NSCLC)
Target Compound Data	PHT-7.3: mut-KRas IC50 = 19 μM, wt-KRas IC50 = 69 μM (3.6-fold selectivity)
Comparator Or Baseline	PHT-7.0: mut-KRas IC50 = 20 μM, wt-KRas IC50 = 67 μM; PHT-7.10: mut-KRas IC50 = 22 μM, wt-KRas IC50 = 55 μM
Quantified Difference	PHT-7.3: 3.6-fold wt/mut selectivity; PHT-7.0: 3.4-fold; PHT-7.10: 2.5-fold. PHT-7.3 shows the lowest absolute mut-KRas IC50 (19 μM) in the series.
Conditions	3D anchorage-independent growth; wt-KRas NSCLC panel (H266, H1299, H1975, H3255, H1437, H2023); mut-KRas NSCLC panel (H2122, Calu1, H2009, H441, H358, H1573, H23, H1373, A549, H1944, H647)

Why This Matters

The ability to inhibit mutant KRAS-driven cell growth at ~3.6-fold lower concentrations than wild-type KRAS cells is the core pharmacological differentiation of PHT-7.3; using a non-selective analog risks confounding wt-KRAS cytotoxicity in co-culture or normal tissue models.

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. Table 1. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source

In Vivo Pharmacokinetic Advantage

Following intraperitoneal administration at 10 mg/kg in mice, PHT-7.3 exhibited a terminal half-life (t½β) of 260 minutes with a clearance (Cl) of 133 mL/min/kg. In contrast, analog PHT-7.0 had a t½β of only 3 minutes (87-fold shorter) and analog PHT-7.10 had a t½β of 28 minutes (9.3-fold shorter) [1]. PHT-7.10 showed lower clearance (Cl = 34 mL/min/kg) but its short half-life limits sustained target engagement; PHT-7.0's clearance was not detectable, indicating rapid elimination [1].

PK half-life

Head-to-head

t½β 260 min vs. 3/28 min

87-fold longer exposure context

Mouse IP 10 mg/kg

Evidence Dimension	In vivo pharmacokinetic half-life (t½β) and clearance (Cl)
Target Compound Data	PHT-7.3: t½β = 260 min, Cl = 133 mL/min/kg
Comparator Or Baseline	PHT-7.0: t½β = 3 min, Cl = not detectable; PHT-7.10: t½β = 28 min, Cl = 34 mL/min/kg
Quantified Difference	PHT-7.3 half-life is 87-fold longer than PHT-7.0 and 9.3-fold longer than PHT-7.10
Conditions	Mouse pharmacokinetic study; 10 mg/kg intraperitoneal administration

Why This Matters

Sustained in vivo exposure is essential for chronic daily dosing in tumor xenograft studies; analogs with t½β <30 min are unsuitable for once-daily dosing protocols and will fail to maintain target engagement between doses, leading to false-negative in vivo results.

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. Table 1. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source

In Vivo Tumor Growth Inhibition

PHT-7.3 administered at 200 mg/kg i.p. daily for 20 days produced cytostatic antitumor activity in mut-KRas(G12S) A549 and mut-KRas(G12V) H441 NSCLC xenograft models, with statistically significant tumor growth inhibition (p < 0.01 at end of dosing, n = 10 mice/group) [1][2]. Critically, PHT-7.3 showed no antitumor activity in the wt-KRas H1975 NSCLC xenograft model, confirming that in vivo efficacy is dependent on the presence of mutant KRAS [1]. By comparison, PHT-7.0 and PHT-7.10 were not advanced to in vivo efficacy studies due to their inferior PK properties [2].

Xenograft response

Model context

Tumor growth inhibition p

mut-KRAS-dependent endpoint (A549, H441)

200 mg/kg daily, no wt-KRAS effect

Genotype coverage

Class-level

G12S, G12V, and 11-line panel

Broader mutation-agnostic screening context

No direct G12C inhibitor comparator data

Pathway suppression

Class-level

Raf/MEK/ERK, Rho, RalA/B inhibition

Multi-pathway pharmacodynamic signature

Sustained 24 h post-dose in xenografts

Evidence Dimension	In vivo tumor growth inhibition (xenograft)
Target Compound Data	PHT-7.3: significant tumor growth inhibition in mut-KRas A549 (G12S) and H441 (G12V) xenografts (p < 0.01); no inhibition in wt-KRas H1975 xenograft
Comparator Or Baseline	PHT-7.0 and PHT-7.10: not evaluated in xenograft models due to insufficient PK; wt-KRas H1975 xenograft as negative control
Quantified Difference	PHT-7.3 is the only analog in the series with demonstrated in vivo mut-KRAS-dependent antitumor activity; wt-KRas tumors showed no growth inhibition
Conditions	Female NOD-SCID mice; A549 (mut-KRas G12S), H441 (mut-KRas G12V), H1975 (wt-KRas) NSCLC xenografts; 200 mg/kg i.p. daily for 20 days; n = 10 per group

Why This Matters

In vivo proof of mutant-KRAS-dependent antitumor activity is the ultimate validation for procurement; analogs that lack this data (PHT-7.0, PHT-7.10) cannot be assumed to recapitulate PHT-7.3's in vivo pharmacology, and purchasing them for animal studies risks experimental failure.

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. Figure 5. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source
• [2] Delaney R, Maruggi M, Indarte M, Lemos R, Grandjean G, Kirkpatrick L, Powis G. Abstract 3015: Selective inhibition of mutant KRAS cell and tumor growth by PHT-7.3, an inhibitor of the KRas signaling nanocluster protein Cnk1. Cancer Res. 2017 Jul 1;77(13_Supplement):3015. doi: 10.1158/1538-7445.AM2017-3015. View Source

Broad KRAS Genotype Coverage

PHT-7.3 inhibits mutant KRAS cell growth irrespective of the specific KRAS mutation, with demonstrated activity against G12S (A549), G12V (H441), and across a panel of 11 mut-KRAS NSCLC cell lines harboring diverse mutations [1][2]. In contrast, FDA-approved direct KRAS G12C inhibitors sotorasib (AMG 510) and adagrasib (MRTX849) are mechanistically restricted to the KRAS G12C cysteine mutation, which represents only ~12% of all KRAS mutations in NSCLC [2]. PHT-7.3's Cnk1 PH-domain targeting mechanism bypasses the nucleotide-binding pocket entirely, providing a mutation-agnostic approach applicable to G12D, G12V, G12S, G13D, and other KRAS variants that lack direct inhibitors [1].

Genotype coverage

Class-level

G12S, G12V, and 11-line panel

Broader mutation-agnostic screening context

No direct G12C inhibitor comparator data

Evidence Dimension	KRAS mutation genotype coverage
Target Compound Data	PHT-7.3: active against G12S, G12V, and across 11 mut-KRAS NSCLC lines with various genotypes
Comparator Or Baseline	Sotorasib/adagrasib: active only against KRAS G12C (~12% of KRAS-mutant NSCLC); inactive against G12D, G12V, G12S, G13D
Quantified Difference	PHT-7.3 covers the broader mut-KRAS landscape; direct G12C inhibitors are restricted to a single genotype. Exact potency comparison not available from head-to-head studies.
Conditions	Class-level comparison based on mechanism of action; PHT-7.3 data from 3D growth assays across 11 mut-KRAS NSCLC lines

Why This Matters

For researchers studying non-G12C KRAS mutations or conducting pan-mutant KRAS screens, PHT-7.3 is currently one of the few commercially available tool compounds with demonstrated activity across multiple KRAS genotypes, whereas G12C-specific inhibitors are inapplicable.

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source
• [2] Delaney R, Maruggi M, Indarte M, Lemos R, Grandjean G, Kirkpatrick L, Powis G. Abstract 3015: Selective inhibition of mutant KRAS cell and tumor growth by PHT-7.3. Cancer Res. 2017 Jul 1;77(13_Supplement):3015. doi: 10.1158/1538-7445.AM2017-3015. View Source

Downstream Pathway Suppression

PHT-7.3 selectively blocks multiple KRAS downstream effector pathways—Raf/MEK/ERK, Rho, and RalA/B—in mutant KRAS lung and colon cancer cells, with little effect on these pathways in wild-type KRAS cells [1]. In A549 tumor xenografts, a single 200 mg/kg i.p. dose of PHT-7.3 reduced phospho-ERK, RalA/B, Rho, and total Ras-GTP levels at 4 and 24 hours post-dose, with sustained suppression observed after 6 days of daily dosing [2]. This multi-pathway pharmacodynamic signature is mechanistically distinct from MEK inhibitors (which block only RAF/MEK/ERK) and direct KRAS G12C inhibitors (which primarily affect RAF/MEK/ERK and PI3K/AKT signaling) [1].

Pathway suppression

Class-level

Raf/MEK/ERK, Rho, RalA/B inhibition

Multi-pathway pharmacodynamic signature

Sustained 24 h post-dose in xenografts

Evidence Dimension	Downstream KRAS signaling pathway suppression
Target Compound Data	PHT-7.3: inhibits Raf/MEK/ERK, Rho, and RalA/B signaling in mut-KRAS cells; sustained suppression at 24 h post-dose in xenografts
Comparator Or Baseline	MEK inhibitors (e.g., trametinib): inhibit only RAF/MEK/ERK axis; direct KRAS G12C inhibitors: primarily RAF/MEK/ERK ± PI3K/AKT
Quantified Difference	PHT-7.3 uniquely suppresses three downstream effector pathways simultaneously; quantitative pathway-specific IC50 values not directly compared in the same study.
Conditions	Western blot analysis in mut-KRAS and wt-KRAS NSCLC cell lines; A549 xenograft pharmacodynamic study at 4 h and 24 h post-dose

Why This Matters

Multi-pathway suppression may reduce the likelihood of compensatory signaling-mediated resistance compared to single-pathway inhibitors; researchers studying Ras signaling networks or resistance mechanisms benefit from PHT-7.3's broader pathway coverage.

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source
• [2] Indarte M, Puentes R, Maruggi M, et al. Figure 5D-E. Cancer Res. 2019 Jun 15;79(12):3100-3111. PMC6571060. View Source

PHT-7.3 Application Scenarios

Mutant KRAS Dependency & Synthetic Lethality Screens

PHT-7.3's 3.6-fold selective growth inhibition of mutant KRAS vs. wild-type KRAS cells in 3D culture (IC50 mut-KRas = 19 μM vs. wt-KRas = 69 μM) [1] makes it an ideal tool probe for CRISPR/RNAi synthetic lethality screens and drug combination studies in isogenic KRAS mutant/wild-type cell line pairs. Its multi-pathway suppression profile (Raf/MEK/ERK, Rho, RalA/B) enables investigation of signaling network rewiring upon Cnk1 PH-domain blockade [2].

In Vivo Proof-of-Concept in Non-G12C Xenografts

For laboratories requiring an in vivo-validated tool compound active against non-G12C KRAS mutations, PHT-7.3 is supported by published xenograft data showing significant tumor growth inhibition in both G12S (A549) and G12V (H441) models at 200 mg/kg i.p. daily, with no activity in wt-KRAS H1975 xenografts [1]. Its 260-minute half-life supports once-daily dosing [2], unlike earlier analogs PHT-7.0 (3 min) and PHT-7.10 (28 min) which are unsuitable for in vivo use [1].

KRAS Nanocluster Biology & Cnk1 Scaffold Dissection

PHT-7.3 is the only commercially available chemical probe with demonstrated PH-domain-specific binding to Cnk1 (Kd = 4.7 μM by SPR) that disrupts plasma membrane colocalization of Cnk1 with mutant KRAS without affecting wild-type KRAS [1]. This mechanism is ideal for studies interrogating the role of Cnk1-mediated KRAS nanoclustering in signal transduction, membrane microdomain biology, and the spatial organization of Ras signaling complexes [1].

Combination Therapy with MEK or EGFR Inhibitors

Published data demonstrate that PHT-7.3 shows increased antitumor activity in A549 xenografts when combined with erlotinib or trametinib [1], providing a rationale for procurement by groups investigating vertical pathway blockade strategies. Its distinct mechanism—targeting the Cnk1 scaffold upstream of multiple Ras effectors—complements kinase inhibitors that act downstream on individual signaling nodes [1].

Application

Selection Property

Validation Focus

Mutant KRAS dependency & synthetic lethality screens

3D growth selectivity context

KRAS genotype-dependent endpoint review

Non-G12C KRAS xenograft studies

In vivo exposure and model-response context

Model-dependent tumor growth endpoint review

KRAS nanocluster biology & Cnk1 scaffold dissection

PH-domain binding selectivity

Cnk1-KRAS colocalization and nanoclustering assays

Combination study with MEK or EGFR inhibitors

Multi-pathway suppression profile

Combination endpoint synergy review

• [1] Indarte M, Puentes R, Maruggi M, Ihle NT, Grandjean G, Scott M, Ahmed Z, Meuillet EJ, Zang S, Lemos R Jr, Du-Cuny L, Layng FIAL, Correa RG, Bankston LA, Liddington RC, Kirkpatrick L, Powis G. An Inhibitor of the Pleckstrin Homology Domain of CNK1 Selectively Blocks the Growth of Mutant KRAS Cells and Tumors. Cancer Res. 2019 Jun 15;79(12):3100-3111. doi: 10.1158/0008-5472.CAN-18-2372. View Source
• [2] Delaney R, Maruggi M, Indarte M, Lemos R, Grandjean G, Kirkpatrick L, Powis G. Abstract 3015: Selective inhibition of mutant KRAS cell and tumor growth by PHT-7.3, an inhibitor of the KRas signaling nanocluster protein Cnk1. Cancer Res. 2017 Jul 1;77(13_Supplement):3015. doi: 10.1158/1538-7445.AM2017-3015. View Source